N-(2,6-dimethylphenyl)-2-(8-((2-ethylphenyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[8-(2-ethylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C23H23N5O2S/c1-4-17-10-5-6-11-18(17)31-22-21-26-28(23(30)27(21)13-12-24-22)14-19(29)25-20-15(2)8-7-9-16(20)3/h5-13H,4,14H2,1-3H3,(H,25,29)
• InChI Key: LLYKQNXHOLYXAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1SC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=C(C=CC=C4C)C
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-(8-((2-ethylphenyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-(8-((2-ethylphenyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-(8-((2-ethylphenyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Insecticidal Assessment : A study focused on synthesizing various heterocycles, including triazolo[4,3-a]pyrazin derivatives, to assess their insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
• Antimicrobial and Antioxidant Activities : Novel pyridine and fused pyridine derivatives were prepared and evaluated for their antimicrobial and antioxidant activities. This research demonstrates the broad spectrum of biological activities that such compounds can exhibit (Flefel et al., 2018).
• Anticancer and Antimicrobial Effects : A study synthesized antipyrine-based heterocycles and examined them for their anticancer and antimicrobial activities, providing insights into their potential therapeutic applications (Riyadh et al., 2013).
• Antiviral and Antitumoral Activities : Research into (±)-3-(1H-pyrazol-1-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives revealed promising in vitro antiviral and antitumoral activities, highlighting the potential for developing new therapeutic agents (Jilloju et al., 2021).

Chemical Synthesis and Mechanistic Studies

• Heterocyclic Compound Synthesis : Studies on the synthesis of novel heterocyclic compounds incorporating thiadiazole and other moieties suggest potential applications in developing new materials with specific biological or chemical properties (Hassan, 2013).
• Coordination Complexes and Antioxidant Activity : Research on pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions discussed the effect of hydrogen bonding on self-assembly processes and investigated their antioxidant activities (Chkirate et al., 2019).